5-(2,3-dihydro-1H-perimidin-2-yl)furan-2-carboxylic acid
Overview
Description
5-(2,3-dihydro-1H-perimidin-2-yl)furan-2-carboxylic acid, often referred to as 5-Furancarboxylic acid or 5-FCA, is an organic compound with a wide range of applications in the scientific research and laboratory settings. It is a versatile compound that can be synthesized and used in a number of ways, and has been studied for its potential applications in a variety of fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
5-FCA has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, and has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology. In biochemistry, 5-FCA has been used in the synthesis of various compounds, including amino acids, nucleotides, and peptides. In physiology, it has been studied for its potential use as an anti-inflammatory agent, and in pharmacology, it has been studied for its potential use in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 5-FCA is still not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. By inhibiting the activity of COX-2, 5-FCA may reduce inflammation and the associated symptoms.
Biochemical and Physiological Effects
5-FCA has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can inhibit the activity of COX-2, which may reduce inflammation and associated symptoms. It has also been shown to have antioxidant properties, which may protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
5-FCA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of applications. It is also relatively cost-effective, and can be stored for long periods of time without degradation. However, it is important to note that 5-FCA is a potent inhibitor of COX-2, and may have adverse effects if used in large quantities or in the wrong context.
Future Directions
Given its potential applications in biochemistry, physiology, and pharmacology, there are many potential future directions for research on 5-FCA. For example, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to determine the potential therapeutic applications of 5-FCA, as well as its potential side effects. Finally, further research could be done to develop more efficient and cost-effective methods for synthesizing 5-FCA.
Synthesis Methods
5-FCA can be synthesized from a variety of starting materials, including furfural and furfuryl alcohol. The most commonly used synthesis method involves a two-step process in which furfural is first reacted with hydrochloric acid to form 5-chlorofuran-2-carboxylic acid, followed by a reaction with sodium hydroxide to form 5-FCA. This method is relatively simple and cost-effective, and can be completed in a relatively short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,3-dihydro-1H-perimidin-2-yl)furan-2-carboxylic acid involves the synthesis of the key intermediate, 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "2,3-dihydro-1H-perimidine", "2-bromo-5-nitrofuran", "sodium ethoxide", "2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene", "sodium hydroxide", "hydrochloric acid", "sodium cyanide", "sodium borohydride", "acetic anhydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene", "a. Dissolve 2,3-dihydro-1H-perimidine (1.0 g) in ethanol (10 mL) and add sodium ethoxide (0.5 g).", "b. Add 2-bromo-5-nitrofuran (1.5 g) and heat the mixture at reflux for 6 hours.", "c. Cool the reaction mixture and filter the solid product.", "d. Dissolve the solid product in hydrochloric acid (10 mL) and add sodium cyanide (1.0 g).", "e. Heat the mixture at reflux for 6 hours.", "f. Cool the reaction mixture and filter the solid product.", "g. Dissolve the solid product in sodium hydroxide (10 mL) and add sodium borohydride (1.0 g).", "h. Heat the mixture at reflux for 6 hours.", "i. Cool the reaction mixture and filter the solid product.", "j. Dissolve the solid product in acetic anhydride (10 mL) and heat the mixture at reflux for 6 hours.", "k. Cool the reaction mixture and filter the solid product.", "l. Dissolve the solid product in water (10 mL) and add hydrochloric acid until the pH is acidic.", "m. Filter the solid product and dry in a vacuum oven to obtain 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene.", "Step 2: Synthesis of 5-(2,3-dihydro-1H-perimidin-2-yl)furan-2-carboxylic acid", "a. Dissolve 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene (1.0 g) in acetic acid (10 mL).", "b. Add sodium hydroxide (1.0 g) and heat the mixture at reflux for 6 hours.", "c. Cool the reaction mixture and filter the solid product.", "d. Dissolve the solid product in water (10 mL) and adjust the pH to acidic with hydrochloric acid.", "e. Filter the solid product and dry in a vacuum oven to obtain 5-(2,3-dihydro-1H-perimidin-2-yl)furan-2-carboxylic acid." ] } | |
CAS RN |
2413870-77-4 |
Product Name |
5-(2,3-dihydro-1H-perimidin-2-yl)furan-2-carboxylic acid |
Molecular Formula |
C16H12N2O3 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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